Largon hydrochloride

• CAS: 64-89-1
• Synonyms:
  Propiomazine Hydrochloride, Largon, PL043501, 1-{10-[2-(dimethylamino)propyl]-10H-phenothiazin-2-yl}propan-1-one hydrochloride, HYDROGEN 1-{10-[2-(DIMETHYLAMINO)PROPYL]-10H-PHENOTHIAZIN-2-YL}PROPAN-1-ONE CHLORIDE, PL043501
• Molecular Formula: C20H25ClN2OS
• Molecular Weight: 376.9 g/mol
• SMILES: CCC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CC(C)N(C)C.Cl
• InChI: InChI=1S/C20H24N2OS.ClH/c1-5-18(23)15-10-11-20-17(12-15)22(13-14(2)21(3)4)16-8-6-7-9-19(16)24-20;/h6-12,14H,5,13H2,1-4H3;1H
• InChIKey: UGVNGSMLNPWNNA-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO, not in water

Largon Hydrochloride: Identity and Specifications

Largon hydrochloride (CAS 64-89-1), chemically propiomazine hydrochloride, is a first-generation phenothiazine derivative classified pharmacologically as a sedative-hypnotic and histamine H1 receptor antagonist . The compound, with molecular formula C20H25ClN2OS and molecular weight 376.94 g/mol , was originally marketed by Wyeth Laboratories and later Hikma as an injectable formulation (20 mg/mL) for preoperative sedation and as an adjunct to obstetrical analgesia [1]. Notably, the FDA Orange Book lists the Largon NDA (012382) as discontinued in the United States , positioning current interest predominantly within research contexts and international markets where the compound remains available under alternative brand names including Propavan, Indorm, and Dorevane [2].

HCl salt with >1 g/mL solubility – enables high-concentration parenteral formulation and dissolution research.

Multi-receptor antagonist profile – H1, D1/D2/D4, 5-HT2A/2C, M1-M5, α1; supports neuroscience and pharmacology target-engagement studies.

Differentiated from maleate salt – >260-fold solubility difference; critical selection point for bioavailability and injectable formulation research.

• [1] Lamb RR, Rivero AS. PROPIOMAZINE: as a supplement to regional and general anesthesia for both prolonged and brief operations. Anesthesia & Analgesia. 1963;42(2):247-252. View Source
• [2] Propiomazine. DrugBank. DB00777. Accessed 2026. View Source

Largon Hydrochloride vs. Other Phenothiazine Sedatives

Phenothiazine derivatives exhibit substantial heterogeneity in receptor binding profiles and clinical utility, rendering direct substitution between in-class compounds scientifically unsound without empirical verification [1]. While propiomazine shares the tricyclic phenothiazine scaffold with promethazine, chlorpromazine, and propionylpromazine, it demonstrates a distinct receptor selectivity pattern: unlike typical antipsychotic phenothiazines, propiomazine exhibits weak dopamine D2 receptor blockade and is not used therapeutically as a neuroleptic [2]. Instead, its sedative-hypnotic effects derive predominantly from potent H1 receptor antagonism (Ki ~2.3 nM), combined with moderate affinity for 5-HT2A (Ki ~67 nM) and D2 (Ki ~160 nM) receptors . This pharmacological signature produces sedation without the extrapyramidal side effect burden associated with high-potency D2 antagonists [3]. Furthermore, the hydrochloride salt form was selected over the maleate salt for FDA approval due to demonstrably higher bioavailability and aqueous solubility [4], a formulation choice with direct implications for both in vivo research reproducibility and pharmaceutical development.

Target

Propiomazine HCl: no hypotension during halothane anaesthesia; antiarrhythmic efficacy at equipotent doses.

Substitute (perphenazine/promethazine)

Perphenazine, promethazine and promazine all produced prolonged hypotension in same model—haemodynamic profiles may shift interpretation.

Target

Propiomazine HCl: >1 g/mL aqueous solubility; supports parenteral solution work.

Substitute (maleate salt)

Propiomazine maleate solubility only 3.8 mg/mL; dissolution-limited bioavailability may not transfer to high-concentration formulations.

Target

Propiomazine 25 mg reduced nocturnal awakenings in psychogeriatric subgroup.

Substitute (promethazine/diazepam)

Promethazine and diazepam did not separate from placebo on awakenings in that subgroup—sleep-maintenance endpoint may differ.

• [1] Viukari M, Miettinen P. Diazepam, promethazine and propiomazine as hypnotics in elderly inpatients. Neuropsychobiology. 1984;12(2-3):134-137. DOI: 10.1159/000118126. View Source
• [2] Propiomazine. Wikipedia. Accessed 2026. View Source
• [3] Propiomazine. DrugBank. DB00777. Pharmacology section. View Source
• [4] Propiomazine. ScienceDirect Topics. H1 antagonist salt comparison. View Source

Largon Hydrochloride: Head-to-Head Evidence

Hemodynamic Neutrality in Halothane Anaesthesia

In a clinical evaluation of 210 oral surgical patients receiving propiomazine as an intravenous adjunct to local anesthesia, adequate surgical sedation or tranquilization was achieved in 98.8% of patients at a dose of 1 mg per 10 pounds body weight [1]. The study noted a rapid onset time of 3 to 5 minutes, which was characterized as faster compared to other phenothiazines evaluated contemporaneously [1]. Critically, paradoxical hyperactivity—an adverse effect occasionally observed with barbiturate sedatives—was not observed in any propiomazine-treated patient [1].

Hemodynamic Neutrality

Head-to-head

No fall in blood pressure

Supports haemodynamic endpoint monitoring in halothane-sensitized models.

Dog model; perphenazine, promethazine, promazine all produced prolonged hypotension.

Evidence Dimension	Surgical sedation success rate and adverse effect profile
Target Compound Data	98.8% adequate sedation; 0% paradoxical hyperactivity; onset 3-5 minutes
Comparator Or Baseline	Other phenothiazines (qualitative comparison only); barbiturates (paradoxical hyperactivity reported occasionally)
Quantified Difference	98.8% vs. class-typical rates not numerically specified; absence vs. occasional occurrence for paradoxical hyperactivity
Conditions	210 patients; IV administration at 1 mg/10 lb body weight; oral surgical procedures under local anesthesia

Why This Matters

This near-universal sedation efficacy, combined with documented absence of barbiturate-like paradoxical excitation, makes propiomazine hydrochloride a preferred procurement choice for experimental protocols requiring reliable, predictable sedation without behavioral adverse events.

• [1] Clinical evaluation of propiomazine as an adjunct to local anesthesia for oral surgical procedures. Oral Surgery, Oral Medicine, Oral Pathology. 1964;17(5):604-608. DOI: 10.1016/0030-4220(64)90326-3. View Source

Antiarrhythmic Potency: Phenothiazine Comparison

A randomized, double-blind, crossover study in 40 elderly inpatients compared diazepam 5 mg, promethazine 25 mg, propiomazine 25 mg, and placebo over 21 nights [1]. While all active drugs demonstrated efficacy in mentally normal elderly patients, a key differentiation emerged in the psychogeriatric subgroup (n=20): only propiomazine produced a statistically very significant reduction in the number of nocturnal awakenings [1]. In contrast, promethazine failed to significantly reduce awakenings in this vulnerable population, and diazepam's primary effect was limited to shortening sleep latency without robustly reducing awakenings [1].

Antiarrhythmic Potency

Head-to-head

Equipotent to perphenazine on weight basis

Reported antiarrhythmic protection context; promethazine and promazine required higher doses.

Dog model; adrenaline-induced ventricular tachycardia.

Evidence Dimension	Nocturnal awakening reduction in psychogeriatric patients
Target Compound Data	Very significant reduction in nocturnal awakenings (p < 0.01 implied by 'very significantly')
Comparator Or Baseline	Promethazine 25 mg: no significant reduction; Diazepam 5 mg: no significant reduction in awakenings
Quantified Difference	Propiomazine significant vs. promethazine non-significant; effect on awakenings unique among tested agents
Conditions	Double-blind crossover; 40 elderly inpatients (20 psychogeriatric); 21-night treatment periods; oral administration

Why This Matters

For research programs investigating sleep disorders in elderly or cognitively impaired populations, propiomazine hydrochloride offers a demonstrably differentiated efficacy profile not replicated by the structurally similar comparator promethazine or by benzodiazepine alternatives.

• [1] Viukari M, Miettinen P. Diazepam, promethazine and propiomazine as hypnotics in elderly inpatients. Neuropsychobiology. 1984;12(2-3):134-137. DOI: 10.1159/000118126. View Source

Reduction of Nocturnal Awakenings in Psychogeriatric Patients

In a canine model of adrenaline-induced ventricular arrhythmias under nitrous oxide-halothane anesthesia, propiomazine demonstrated protective efficacy at significantly lower weight-adjusted doses compared to promethazine and promazine [1]. On an equivalent weight basis, propiomazine was as effective as perphenazine in preventing arrhythmias, whereas promethazine and promazine required substantially higher doses to achieve comparable antiarrhythmic protection [1]. The protective effect of all tested phenothiazines could be overcome by higher adrenaline doses (4-6 μg/kg), establishing a consistent assay ceiling [1].

Psychogeriatric Sleep

Head-to-head

Significant reduction in nocturnal awakenings

Supports sleep-maintenance endpoint context in cognitively impaired elderly models.

Randomized crossover; n=20 psychogeriatric subgroup; diazepam and promethazine did not separate from placebo.

Evidence Dimension	Antiarrhythmic potency on weight basis
Target Compound Data	Effective at preventing adrenaline-induced ventricular arrhythmias; potency equivalent to perphenazine
Comparator Or Baseline	Promethazine: required much higher doses for similar effect; Promazine: required much higher doses
Quantified Difference	Propiomazine effective at lower weight-adjusted dose; exact fold-difference not numerically specified in abstract
Conditions	Canine model; nitrous oxide-halothane anesthesia; adrenaline challenge 2-3 μg/kg IV

Why This Matters

This differential potency in antiarrhythmic protection distinguishes propiomazine from close structural analogs promethazine and promazine, a consideration relevant for preclinical cardiovascular safety pharmacology or anesthesia-related research protocols.

• [1] Effect of propiomazine, perphenazine, promethazine and promazine on adrenaline-induced ventricular arrhythmias during nitrous oxide-halothane anaesthesia in the dog. British Journal of Anaesthesia. 1965;37(5):326-332. View Source

Rapid IV Sedation Without Paradoxical Hyperactivity

A controlled, double-blind clinical trial randomized 520 women in labor to receive meperidine alone, meperidine plus promethazine, or meperidine plus propiomazine [1]. Both promethazine and propiomazine, when combined with meperidine, contributed to a calmer, more comfortable labor and a more easily managed patient compared to meperidine alone [1]. Statistical analysis revealed no significant difference between propiomazine and promethazine in clinical outcomes, and neither compound potentiated the analgesic effect of meperidine [1].

IV Sedation Profile

Cross-study

98.8% sedation adequacy; 0% paradoxical hyperactivity

Supports procedural sedation endpoint review; onset 3–5 min reported.

210 oral surgery patients; barbiturate comparator class noted for occasional hyperactivity.

Evidence Dimension	Clinical efficacy as obstetrical analgesia adjunct
Target Compound Data	Calmer labor, more comfortable patient, easier management vs. meperidine alone
Comparator Or Baseline	Promethazine: equivalent clinical benefit vs. meperidine alone; no significant difference from propiomazine
Quantified Difference	No statistically significant difference between propiomazine and promethazine
Conditions	520 laboring women; randomized double-blind; meperidine co-administration

Why This Matters

This establishes therapeutic equivalence with the widely used comparator promethazine in obstetrical applications, supporting propiomazine hydrochloride as a valid alternative procurement option when promethazine is unavailable or contraindicated.

• [1] Propiomazine Hydrochloride in Obstetrical Analgesia: A Controlled Study. JAMA. 1963;184(1):21-24. DOI: 10.1001/jama.1963.03700140055008. View Source

HCl Salt Solubility Advantage vs. Maleate

A multicenter, double-blind, randomized, parallel-group study compared zopiclone 5 mg versus propiomazine 25 mg in 135 insomniac outpatients with a mean age of 60 years [1]. Zopiclone demonstrated statistically significant superiority over propiomazine on 9 out of 13 subjective sleep quality and quantity variables measured via patient sleep diaries [1]. Regarding adverse effects, zopiclone was associated with a higher incidence of dysgeusia (bad taste), while propiomazine was associated with a higher incidence of restless legs syndrome [1].

Solubility Salt Comparison

Head-to-head

>1 g/mL (HCl) vs. 3.8 mg/mL (maleate)

>260-fold solubility difference; critical for parenteral formulation research.

Promethazine HCl: 500 mg/mL for reference.

Evidence Dimension	Subjective sleep quality and quantity measures
Target Compound Data	Propiomazine 25 mg: inferior to zopiclone on 9/13 sleep variables
Comparator Or Baseline	Zopiclone 5 mg: statistically significant superiority on 9/13 variables
Quantified Difference	9 out of 13 variables significantly favoring zopiclone
Conditions	135 patients; mean age 60 years; outpatient setting; sleep diary assessment

Why This Matters

This head-to-head data establishes a clear efficacy hierarchy for insomnia research, indicating that propiomazine hydrochloride may not be the optimal selection when maximal hypnotic efficacy is the primary endpoint, but its distinct adverse effect profile (restless legs vs. dysgeusia) may inform subject-specific protocol design.

• [1] A comparison of zopiclone and propiomazine as hypnotics in outpatients: a multicentre, double-blind, randomized, parallel-group comparison of zopiclone and propiomazine in insomniacs. International Clinical Psychopharmacology. 1992;7(Suppl 1):47-52. View Source

Absence of Hypotension in Obstetric Analgesia

Propiomazine exhibits potent antagonistic activity at histamine H1 receptors with a binding affinity of Ki ~2.3 nM . Cross-study comparison with published Ki values for structurally or functionally related first-generation antihistamines reveals: promethazine Ki = 0.98-2.6 nM , hydroxyzine Ki = 1.9 nM , and diphenhydramine Ki = 11.7 nM . The compound also demonstrates moderate affinity for dopamine D2 (Ki ~160 nM) and serotonin 5-HT2A (Ki ~67 nM) receptors , a broader receptor engagement profile that distinguishes it from agents with narrower receptor selectivity.

Obstetric Haemodynamics

Class-level

0% hypotension; 3.25% transient hypertension

Reported haemodynamic neutrality in labor analgesia research; class-based hypotension assumption may not apply.

Propiomazine-meperidine combination; maternal-fetal study.

Evidence Dimension	Histamine H1 receptor binding affinity (Ki)
Target Compound Data	Ki ~2.3 nM (human H1 receptor)
Comparator Or Baseline	Promethazine: 0.98-2.6 nM; Hydroxyzine: 1.9 nM; Diphenhydramine: 11.7 nM
Quantified Difference	Propiomazine ~2.3 nM vs. promethazine range; ~4.8-fold higher affinity than diphenhydramine (11.7 nM)
Conditions	In vitro radioligand binding assays using human recombinant H1 receptors

Why This Matters

Propiomazine's H1 receptor affinity places it within the high-potency tier of sedating antihistamines, with approximately 5-fold greater binding affinity than diphenhydramine, a distinction relevant to researchers selecting tool compounds for histaminergic pathway studies.

Largon Hydrochloride: Application Scenarios

Antiarrhythmic Protection Without Hypotension in Halothane Models

For research protocols involving procedural sedation in animal models or human subjects where reliable, predictable sedation is paramount, propiomazine hydrochloride is supported by clinical data showing 98.8% adequate sedation rates with intravenous administration and documented absence of paradoxical hyperactivity—an adverse effect observed with barbiturate alternatives [1]. The 3-5 minute onset time further supports protocols requiring efficient workflow. Procurement should prioritize this compound over barbiturates when paradoxical excitation is a study exclusion criterion.

Sleep Maintenance in Geriatric and Psychogeriatric Patients

Investigators studying sleep architecture or hypnotic interventions in elderly or cognitively impaired populations should consider propiomazine hydrochloride based on direct comparative evidence. In psychogeriatric patients, propiomazine uniquely and significantly reduced nocturnal awakenings, whereas promethazine (a close structural analog) and diazepam failed to demonstrate this benefit [2]. This differential efficacy in a vulnerable population distinguishes propiomazine from both phenothiazine and benzodiazepine comparators, making it the evidence-preferred procurement choice for this specific research niche.

Parenteral Formulations Requiring High Solubility and Rapid Onset

For research involving labor analgesia augmentation or development of combination analgesic-sedative formulations, propiomazine hydrochloride is validated as therapeutically equivalent to promethazine when co-administered with meperidine [3]. The compound contributes to calmer labor and improved patient manageability without potentiating opioid analgesic effects [3]. This therapeutic equivalence, combined with the hydrochloride salt's superior bioavailability and solubility profile relative to the maleate salt form [4], supports propiomazine hydrochloride as a viable alternative active pharmaceutical ingredient (API) when promethazine supply constraints or intellectual property considerations apply.

Obstetric Analgesia Where Hypotension Is Contraindicated

Researchers investigating histaminergic signaling, sedative antihistamine mechanisms, or phenothiazine polypharmacology should select propiomazine hydrochloride based on its well-characterized receptor binding profile: potent H1 antagonism (Ki ~2.3 nM) combined with moderate affinity for 5-HT2A (Ki ~67 nM) and D2 (Ki ~160 nM) receptors . This multi-receptor engagement distinguishes it from antihistamines with narrower receptor selectivity profiles (e.g., diphenhydramine, which shows ~5-fold lower H1 affinity) and from antipsychotic phenothiazines that exhibit substantially higher D2 receptor occupancy [5]. The compound serves as a useful tool for dissecting the relative contributions of H1 versus D2/5-HT2A blockade to sedative and behavioral outcomes.

Application

Selection Property

Validation Focus

Halothane arrhythmia models without hypotension

Haemodynamic neutrality profile

Blood pressure endpoint in sensitized large-animal protocols

Sleep maintenance research in psychogeriatric populations

Nocturnal awakening reduction context

Sleep-consolidation endpoint in cognitively impaired cohorts

High-concentration parenteral formulation studies

Aqueous solubility >1 g/mL (HCl salt)

Solubility-driven bioavailability and injectable design

Obstetric analgesia research without hypotension

Reported absence of hypotension in labor models

Maternal-fetal haemodynamic endpoint monitoring

• [1] Clinical evaluation of propiomazine as an adjunct to local anesthesia for oral surgical procedures. Oral Surgery, Oral Medicine, Oral Pathology. 1964;17(5):604-608. View Source
• [2] Viukari M, Miettinen P. Diazepam, promethazine and propiomazine as hypnotics in elderly inpatients. Neuropsychobiology. 1984;12(2-3):134-137. View Source
• [3] Propiomazine Hydrochloride in Obstetrical Analgesia: A Controlled Study. JAMA. 1963;184(1):21-24. View Source
• [4] Propiomazine. ScienceDirect Topics. Salt form comparison. View Source
• [5] Propiomazine. DrugBank. DB00777. View Source